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Compound of Interest |

Compound Name: Cyclohexane-1,2-dicarbonitrile
CAS No.: 34112-17-9
Cat. No.: B2489517
- 7

Executive Summary

Cyclohexane-1,2-dicarbonitrile (CAS: 34112-17-9), often referred to as
hexahydrophthalonitrile, is a pivotal cycloaliphatic building block in modern materials science.
Unlike its aromatic counterpart (phthalonitrile), the saturated cyclohexane ring imparts unique
conformational flexibility, optical transparency, and electrochemical stability. This guide details
three critical applications:

» High-Voltage Electrolyte Additives: Enhancing the oxidative stability of lithium-ion battery
cathodes.

» Optoelectronic Materials: Synthesis of hexahydrophthalocyanines (tetraazaporphyrins) for
non-linear optics.

e Chiral Ligand Synthesis: Production of 1,2-diaminocyclohexane (DACH) for asymmetric
catalysis.

Chemical Properties & Isomerism[1][2]

Cyclohexane-1,2-dicarbonitrile exists as a mixture of cis- and trans- isomers. Understanding
this stereochemistry is crucial for application success.
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Property Value | Description Relevance

Molecular Formula CsH1oN2 High nitrogen content (20.8%)
Molecular Weight 134.18 g/mol Low molecular weight additive
Physical State Waxy Solid / Liquid Easy to handle in glovebox

trans- isomer preferred for

chiral ligand synthesis; mixed

Stereochemistry cis- (meso) / trans- (chiral) )
isomers acceptable for
electrolytes.[1]
_ _ Excellent solvation of Li+ ions;
Dipole Moment High (~4-5 D)

high dielectric constant.

Application 1: High-Voltage Electrolyte Additive for
Li-ion Batteries

Context: Nitrile-based additives are essential for stabilizing high-voltage cathodes (e.g.,
LiCoO2, NMC811) operating above 4.3 V. The nitrile group (-C=N) possesses a high HOMO
energy, allowing it to coordinate with transition metal ions on the cathode surface, preventing
electrolyte oxidation and metal dissolution.

Mechanism of Action[4]
o Cathode Protection: The nitrogen lone pair coordinates to under-coordinated transition

metals (Co, Ni, Mn) on the cathode surface, forming a protective passivation layer.

e Anode SEI Modification: At the anode, the nitrile group undergoes reductive decompaosition
to form a nitrogen-rich Solid Electrolyte Interphase (SEI), which is more conductive and
stable than carbonate-derived SEI.

Experimental Protocol: Electrolyte Formulation &
Testing

Materials:
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Base Electrolyte: 1.0 M LiPFe in EC:EMC (3:7 v/v).

Additive: Cyclohexane-1,2-dicarbonitrile (99%, anhydrous).

Cathode: LiNio.sMno.1C00.102 (NMC811).

Anode: Graphite.[2][3][4]
Step-by-Step Protocol:
e Purification:

o If the additive is solid/waxy, melt it at 40°C and dry over molecular sieves (4A) for 24 hours
inside an Ar-filled glovebox (O2 < 0.1 ppm, H20 < 0.1 ppm).

o Why: Water reacts with LiPFe to form HF, which degrades the nitrile performance.

e Formulation:

[e]

Prepare the control electrolyte (1.0 M LiPFes in EC:EMC).

o

Add 1.0 wt% Cyclohexane-1,2-dicarbonitrile to the base electrolyte.

[¢]

Stir magnetically for 2 hours at 25°C until fully dissolved.

[¢]

Note: Do not exceed 2 wt% initially, as high nitrile concentration can increase impedance.

e Cell Assembly (Coin Cell 2032):

o

Punch cathode and anode discs (14 mm diameter).

[¢]

Soak Celgard 2400 separator with 40 uL of the formulated electrolyte.

[e]

Assemble the stack: Case (-) > Spacer > Spring > Anode > Separator > Cathode > Case

(+)-

[¢]

Crimp at 1000 psi.

e Formation Cycle:
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[e]

Rest cell for 12 hours.

o

Charge at C/20 to 4.4 V (Cut-off).

[¢]

Discharge at C/20 to 2.8 V.

[¢]

Observation: Look for a reduction peak around 2.2 V vs Li/Li* in dQ/dV plots, indicating
SEI formation involving the nitrile.

Visualization: SEI Formation Mechanism
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Cyclohexane-1,2-
dicarbonitrile

Caption: Dual-functional mechanism of Cyclohexane-1,2-dicarbonitrile stabilizing both
cathode (via coordination) and anode (via SEI).

Application 2: Synthesis of
Hexahydrophthalocyanines (Optoelectronics)

Context: Hexahydrophthalocyanines (technically octahydro-29H,31H-tetraazaporphyrines) are
the aliphatic analogues of phthalocyanines. They exhibit sharper Q-bands in UV-Vis spectra
and higher solubility in organic solvents, making them ideal for non-linear optics and liquid
crystal displays.

Experimental Protocol: Linstead Macrocyclization

Materials:
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Cyclohexane-1,2-dicarbonitrile (10 mmol, 1.34 g).

Magnesium turnings (2.5 mmol, 0.06 g).

1-Octanol (solvent, 10 mL).

DBU (1,8-Diazabicyclo[5.4.0Jundec-7-ene) (catalyst, 2 drops).
Step-by-Step Protocol:
o Template Preparation:

o In a 50 mL Schlenk tube, reflux Magnesium turnings in 1-Octanol for 2 hours until fully
dissolved (forming Magnesium Octoxide).

o Why: The alkoxide acts as the template and base for the cyclotetramerization.
o Cyclization:

o Add Cyclohexane-1,2-dicarbonitrile to the hot solution.

o Add 2 drops of DBU.

o Reflux at 195°C (boiling point of octanol) for 24 hours under Nitrogen.

o Observation: The solution will turn deep blue/green.

e Purification:

o

Cool to room temperature.[5][6] Precipitate by adding Methanol (50 mL).

Filter the dark blue solid.

[¢]

[¢]

Soxhlet Extraction: Extract with Acetone for 12 hours to remove unreacted nitrile and
linear oligomers.

o

Final Purification: Column chromatography (Silica gel, Chloroform/Methanol 95:5).

o Demetallation (Optional):
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o To obtain the metal-free macrocycle, treat the Mg-complex with Trifluoroacetic acid (TFA)
in dark conditions for 2 hours, then neutralize.

Visualization: Synthesis Workflow
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Caption: Linstead method for converting dinitrile to the macrocyclic pigment.

Application 3: Precursor for Chiral Ligands (DACH)

Context: The reduction of trans-cyclohexane-1,2-dicarbonitrile yields trans-1,2-
diaminocyclohexane (DACH). DACH is the scaffold for the Trost Ligand and the anticancer
drug Oxaliplatin.
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Experimental Protocol: Hydrogenation & Resolution

Materials:

trans-Cyclohexane-1,2-dicarbonitrile (or mixed isomers).

Raney Nickel (Catalyst).

Hydrogen gas (50 bar).

L-(+)-Tartaric Acid (Resolving agent).[5][7][8]
Step-by-Step Protocol:
e High-Pressure Hydrogenation:

o Load an autoclave with dinitrile (10 g), Methanol (100 mL), and Raney Nickel (1 g,
washed).

o Pressurize with Hz to 50 bar. Heat to 90°C.

o Stir for 12 hours.

o Safety: Raney Ni is pyrophoric. Keep wet at all times.

o Filter catalyst to obtain crude 1,2-diaminocyclohexane (mixture of cis/trans).
o Resolution (Isolation of (1R,2R)-isomer):

Dissolve the crude diamine in water.

o

[e]

Add L-(+)-Tartaric Acid (0.5 eq).[7]

o

Add Glacial Acetic Acid dropwise.

[¢]

Heat to 90°C to dissolve, then cool slowly to 5°C.

[¢]

The (1R,2R)-DACH L-tartrate salt precipitates as white crystals.
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o Filter and recrystallize from water/methanol.
e Liberation of Free Base:

o Treat the salt with 4M NaOH.[7]

o Extract with Dichloromethane.

o Dry over Na2SOa4 and evaporate to yield optically pure (1R,2R)-1,2-diaminocyclohexane.

References
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o Diamine Synthesis:Organic Syntheses, Coll. Vol. 9, p.169 (1998). (Resolution of 1,2-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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